8-(benzylthio)-7-(2-chlorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-benzylsulfanyl-7-[(2-chlorophenyl)methyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H17ClN4O2S/c1-24-17-16(18(26)23-19(24)27)25(11-14-9-5-6-10-15(14)21)20(22-17)28-12-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,23,26,27)
• InChI Key: KRLVRBYZPHXKAR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=CC=C3)CC4=CC=CC=C4Cl
• Molecular Formula: C20H17ClN4O2S
• Molecular Weight: 412.9 g/mol

Description

8-(benzylthio)-7-(2-chlorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione, also known as BCMP, is a novel purine derivative that has attracted attention in the field of medicinal chemistry due to its potential therapeutic applications. BCMP is a potent inhibitor of the enzyme cyclic AMP phosphodiesterase (PDE), which plays a crucial role in the regulation of intracellular signaling pathways.

Scientific Research Applications

Structural and Synthetic Applications

Research on compounds structurally related to 8-(benzylthio)-7-(2-chlorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione emphasizes the importance of purine derivatives in chemical synthesis and the development of new methodologies for protecting groups in synthesis processes. For instance, studies have highlighted the use of thietanyl protection in the synthesis of 8-substituted 1-benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-diones, indicating a novel route for synthesizing purine derivatives unsubstituted in the N7 position using thietanyl groups (Khaliullin & Shabalina, 2020). This approach showcases the adaptability and utility of purine backbones for creating diverse molecular architectures, potentially including the target compound.

Biological Activity and Pharmacological Potential

While the direct biological activity of 8-(benzylthio)-7-(2-chlorobenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione was not discussed in available research, related studies on purine derivatives provide insights into their pharmacological potential. Compounds with purine bases have been investigated for various biological activities, including antitumor, antiviral, and immunomodulatory effects. For example, the synthesis and screening of 6-(substitutedamino)-purines for antitumor activity underscore the purine scaffold's relevance in developing therapeutic agents (El-bayouki et al., 1994). These studies suggest that modifications to the purine structure, similar to the addition of benzylthio and chlorobenzyl groups in the compound of interest, could yield derivatives with significant biological activities.